Cas no 87841-07-4 ([1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde)

[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde structure
87841-07-4 structure
Product Name:[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
CAS No:87841-07-4
MF:C6H4N4O
MW:148.122159957886
CID:709002
PubChem ID:13134096
Update Time:2025-08-02

[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde (9CI)
    • [1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
    • 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde
    • CS-0080908
    • 87841-07-4
    • DTXSID60520971
    • Inchi: 1S/C6H4N4O/c11-4-6-9-8-5-2-1-3-7-10(5)6/h1-4H
    • InChI Key: YQCMLASTAFFGTP-UHFFFAOYSA-N
    • SMILES: O=CC1=NN=C2C=CC=NN21

Computed Properties

  • Exact Mass: 148.03851076g/mol
  • Monoisotopic Mass: 148.03851076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 60.2Ų

[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Pricemore >>

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